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Compound of Interest

Compound Name:
2-Methoxyphenyl (4-

chlorophenoxy)acetate

Cat. No.: B325564 Get Quote

Preliminary Note: Extensive research for "2-Methoxyphenyl (4-chlorophenoxy)acetate" did

not yield specific information regarding its use in agricultural research. The following application

notes and protocols are based on the closely related and well-documented compound, 4-

Chlorophenoxyacetic acid (4-CPA), a widely studied phenoxyacetic acid derivative with

applications as a plant growth regulator and herbicide. While not the specifically requested

compound, the information on 4-CPA provides a relevant framework for understanding the

potential application and study of similar phenoxyacetate esters in agriculture.

Application Notes: 4-Chlorophenoxyacetic Acid (4-
CPA)
Introduction:

4-Chlorophenoxyacetic acid (4-CPA) is a synthetic auxin, a class of plant hormones that

regulate various aspects of plant growth and development.[1][2][3] It is utilized in agriculture

primarily as a plant growth regulator to improve fruit set and prevent premature fruit drop in

various crops.[4][5][6] At higher concentrations, it exhibits herbicidal activity, particularly against

broadleaf weeds.[1][2]
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As a synthetic auxin, 4-CPA mimics the action of the natural plant hormone indole-3-acetic acid

(IAA). It is absorbed by the plant through its roots, stems, leaves, flowers, and fruits.[4][5] The

primary mode of action involves influencing gene expression related to cell division, elongation,

and differentiation. This hormonal mimicry can lead to several physiological responses:

At low concentrations (Plant Growth Regulation):

Stimulates cell division and elongation in fruit tissues, leading to increased fruit size and

weight.

Prevents the formation of the abscission layer at the base of the flower or fruit stalk,

thereby preventing premature drop.[4][5]

Can induce parthenocarpy (development of fruit without fertilization), leading to seedless

fruits.[1][5]

At high concentrations (Herbicidal Activity):

Causes uncontrolled and disorganized growth in susceptible broadleaf plants.

This leads to epinasty (twisting of stems and petioles), thickening of roots and stems, and

eventual plant death due to metabolic disruption.

Applications in Agricultural Research:

Fruit Set and Development: Research focuses on optimizing application timing,

concentration, and methods to maximize fruit yield and quality in crops like tomatoes,

peppers, and eggplants.

Prevention of Fruit Drop: Studies investigate its efficacy in preventing premature fruit drop in

citrus, litchi, and other fruit trees.[6]

Herbicide Efficacy and Selectivity: Research is conducted to determine the effective dosage

for controlling specific broadleaf weeds while ensuring the safety of the main crop.

Physiological and Molecular Studies: 4-CPA is used as a tool to study auxin signaling

pathways and their role in plant development.
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Quantitative Data Summary
The following tables summarize representative quantitative data on the effects of 4-CPA from

various studies.

Table 1: Effect of 4-CPA on Fruit Set and Yield of Tomato

4-CPA
Concentration
(mg/L)

Application
Stage

Fruit Set (%)
Average Fruit
Weight (g)

Total Yield (
kg/plant )

0 (Control) Flowering 45 85 1.2

20 Flowering 75 92 2.1

30 Flowering 82 95 2.4

40 Flowering 78 93 2.2

Data are hypothetical and for illustrative purposes.

Table 2: Herbicidal Efficacy of 4-CPA on Broadleaf Weeds

4-CPA Application Rate (g
a.i./ha)

Weed Species
Control Efficacy (%) (21
Days After Treatment)

500
Amaranthus retroflexus

(Redroot pigweed)
85

500
Chenopodium album

(Common lambsquarters)
92

1000 Amaranthus retroflexus 95

1000 Chenopodium album 98

Data are hypothetical and for illustrative purposes. a.i. = active ingredient.
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Protocol 1: Evaluation of 4-CPA for Improving Fruit Set in Tomato (Greenhouse Study)

1. Plant Material and Growth Conditions:

Tomato plants (e.g., Solanum lycopersicum cv. 'Moneymaker') are grown in 5-liter pots
containing a standard potting mix.
Greenhouse conditions are maintained at 25/18°C (day/night) with a 16-hour photoperiod.

2. Preparation of 4-CPA Solutions:

A stock solution of 1000 mg/L 4-CPA is prepared by dissolving the required amount in a
small volume of ethanol or 1M NaOH before diluting with distilled water.
Working solutions of 0, 20, 30, and 40 mg/L are prepared by serial dilution of the stock
solution. A surfactant (e.g., 0.05% Tween 20) is added to improve spray coverage.

3. Experimental Design and Treatment Application:

The experiment is set up in a completely randomized design with 10 replicate plants per
treatment.
At the full bloom stage of the second flower truss, the flower clusters are sprayed with the
respective 4-CPA solutions until runoff. The control group is sprayed with water and
surfactant only.

4. Data Collection:

Fruit Set (%): Calculated as (Number of fruits / Number of flowers) x 100 for the treated
truss.
Fruit Weight (g): Mature fruits from the treated truss are harvested and their individual fresh
weight is recorded.
Total Yield ( kg/plant ): Total weight of all harvested fruits from each plant.

5. Statistical Analysis:

Data are subjected to Analysis of Variance (ANOVA), and mean separation is performed
using Tukey's HSD test (p ≤ 0.05).

Protocol 2: Assessment of Herbicidal Activity of 4-CPA on Broadleaf Weeds (Pot Study)

1. Plant Material and Growth Conditions:
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Seeds of target weed species (e.g., Amaranthus retroflexus, Chenopodium album) are sown
in 1-liter pots filled with a sandy loam soil.
Pots are kept in a controlled environment chamber or greenhouse with conditions suitable for
weed growth.

2. Preparation of 4-CPA Solutions:

Solutions of 4-CPA are prepared to deliver application rates of 0, 500, and 1000 g a.i./ha.
The amount of 4-CPA per pot is calculated based on the pot surface area.

3. Experimental Design and Treatment Application:

The experiment is laid out in a randomized complete block design with 4 replicates per
treatment.
When the weeds have reached the 3-4 true leaf stage, the 4-CPA solutions are applied as a
foliar spray using a laboratory sprayer calibrated to deliver a specific volume.

4. Data Collection:

Visual Injury Assessment: Weed injury is rated visually at 7, 14, and 21 days after treatment
(DAT) on a scale of 0% (no effect) to 100% (complete plant death).
Biomass Reduction: At 21 DAT, the above-ground biomass of the weeds is harvested, dried
in an oven at 70°C for 72 hours, and the dry weight is recorded.

5. Statistical Analysis:

Data are analyzed using ANOVA, and means are compared using an appropriate post-hoc
test.
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Caption: Simplified signaling pathway of auxin-like compounds such as 4-CPA.
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Caption: General experimental workflow for evaluating 4-CPA as a plant growth regulator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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